Cas no 1804829-82-0 (Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804829-82-0
• MF: C₁₁H₁₀F₅NO₄
• MW: 315.193420886993
• CID: 4814665
• Update Time: 2025-05-24

Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H10F5NO4/c1-2-20-8(18)4-6-7(21-11(14,15)16)3-5(9(12)13)10(19)17-6/h3,9H,2,4H2,1H3,(H,17,19)
• InChI Key： DHDSJZXANSOGPR-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)OC(F)(F)F)CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 495
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

The compound Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804829-82-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications due to the unique electronic properties of the pyridine ring. The presence of multiple functional groups, such as the difluoromethyl and trifluoromethoxy substituents, further enhances its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of molecules by increasing their lipophilicity and stability. Similarly, the trifluoromethoxy group is known to modulate the electronic environment of the pyridine ring, making it more susceptible to nucleophilic or electrophilic attacks. These features make Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate a valuable intermediate in the synthesis of complex molecules with tailored biological activities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the difluoromethyl and trifluoromethoxy groups is achieved through advanced fluorination techniques, such as nucleophilic aromatic substitution or electrophilic fluorination. The hydroxy group at position 2 plays a critical role in stabilizing intermediates during these reactions, ensuring high yields and purity. The final step involves esterification with ethyl acetate to form the acetate derivative.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. For instance, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This suggests that further exploration into its pharmacological properties could lead to novel therapeutic agents for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate has shown promise in agrochemicals. Its ability to act as a selective herbicide or fungicide is currently under investigation. Preliminary studies indicate that it can effectively inhibit the growth of pathogenic fungi without causing significant harm to crops, making it a potential candidate for sustainable agricultural practices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have revealed that under aerobic conditions, this compound undergoes rapid hydrolysis, leading to the formation of less toxic byproducts. This information is vital for developing safe disposal methods and minimizing its environmental footprint.

In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804829-82-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry, offering opportunities for innovation in drug discovery, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in these fields.